Cas no 6331-04-0 (2-(2,4-dimethylphenyl)acetic acid)
2-(2,4-Dimethylphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by the presence of methyl groups at the 2- and 4-positions of the aromatic ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits improved stability and reactivity in carboxylate-based reactions, facilitating its use in the preparation of fine chemicals and active pharmaceutical ingredients (APIs). Its well-defined crystalline form ensures consistent purity, while its moderate solubility in common organic solvents allows for versatile processing. The compound is particularly useful in the development of nonsteroidal anti-inflammatory drug (NSAID) analogs and other biologically active molecules.
6331-04-0 structure
Product Name:2-(2,4-dimethylphenyl)acetic acid
CAS No:6331-04-0
MF:C10H12O2
MW:164.201083183289
MDL:MFCD02664685
CID:85637
PubChem ID:138729
Update Time:2025-06-07
2-(2,4-dimethylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-Dimethylphenyl)acetic acid
- 2,4-Dimethylphenylacetic acid
- 2,5-Dimethylphenylacetic Acid
- 2,4-dimethyphenylacetic acid
- (2,4-Dimethylphenyl)acetic acid
- Acetic acid, (2,4-xylyl)-
- 2,4-Dimethylphenylaceticacid
- MWBXCWLRASBZFB-UHFFFAOYSA-N
- Acetic acid,4-xylyl)-
- (2,4-Xylyl)acetic acid
- KSC495A3D
- 2,4-Dimethylphenyl-acetic Acid
- 2,4-dimethyl-phenyl-acetic acid
- 2,4-dimethyl phenyl acetic acid
- NSC45642
- (2,4-Dim
- CS-W017907
- 2-(2,4-dimethylphenyl)acetic acid;2,4-Dimethylphenylacetic Acid
- A923588
- SY021822
- 6331-04-0
- BB 0248967
- NSC 45642
- EN300-95819
- (2,4-Dimethylphenyl)acetic acid, AldrichCPR
- (2,4-Dimethyl-phenyl)-acetic acid
- (2,4-Dimethylphenyl)acetic acid #
- A24084
- F2182-0136
- DTXSID70212698
- MFCD02664685
- AM62267
- FT-0688184
- AKOS000296243
- NSC-45642
- SCHEMBL1257788
- AS-38663
- BBL002053
- STK114925
- 2-(2,4-dimethylphenyl)acetic acid
-
- MDL： MFCD02664685
- Inchi： 1S/C10H12O2/c1-7-3-4-9(6-10(11)12)8(2)5-7/h3-5H,6H2,1-2H3,(H,11,12)
- InChI Key： MWBXCWLRASBZFB-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 164.08400
- Monoisotopic Mass: 164.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Powder
- Density: 1.0326 (rough estimate)
- Melting Point: 128-132 °C
- Boiling Point: 295.1±9.0℃ at 760 mmHg
- Flash Point: 192.2ºC
- Refractive Index: 1.5460 (estimate)
- PSA: 37.30000
- LogP: 1.93050
- Solubility: Not determined
2-(2,4-dimethylphenyl)acetic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2,4-dimethylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DC571-200mg |
2-(2,4-dimethylphenyl)acetic acid |
6331-04-0 | 98% | 200mg |
55.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DC571-1g |
2-(2,4-dimethylphenyl)acetic acid |
6331-04-0 | 98% | 1g |
125.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DC571-5g |
2-(2,4-dimethylphenyl)acetic acid |
6331-04-0 | 98% | 5g |
357.0CNY | 2021-07-14 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D134094-1g |
2-(2,4-dimethylphenyl)acetic acid |
6331-04-0 | 98% | 1g |
¥50.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D134094-250mg |
2-(2,4-dimethylphenyl)acetic acid |
6331-04-0 | 98% | 250mg |
¥29.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D134094-25g |
2-(2,4-dimethylphenyl)acetic acid |
6331-04-0 | 98% | 25g |
¥850.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D134094-5g |
2-(2,4-dimethylphenyl)acetic acid |
6331-04-0 | 98% | 5g |
¥184.90 | 2023-09-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD0153-1g |
2,4-Dimethylphenylacetic Acid |
6331-04-0 | 98% | 1g |
￥28.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD0153-5g |
2,4-Dimethylphenylacetic Acid |
6331-04-0 | 98% | 5g |
￥116.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD0153-10g |
2,4-Dimethylphenylacetic Acid |
6331-04-0 | 98% | 10g |
￥214.0 | 2024-04-18 |
2-(2,4-dimethylphenyl)acetic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
6331-04-0 (2-(2,4-dimethylphenyl)acetic acid) Related Products
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- 4408-60-0(Mesitylacetic acid)
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- 13612-34-5(2-(2,5-dimethylphenyl)acetic acid)
- 78281-84-2(Benzeneacetic acid, 2-[[4-(carboxymethyl)phenyl]methyl]-)
- 36374-49-9(Benzeneaceticacid, 2-(phenylmethyl)-)
- 3537-60-8(1,3-Benzenediaceticacid, 2,4,6-trimethyl-)
- 37051-68-6(Benzeneacetic acid,2,3,5,6-tetramethyl-)
- 3167-01-9((2,4,5-trimethylphenyl)acetic acid)
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